Cas no 1343023-33-5 (2-Bromo-5-propyl-1,3,4-thiadiazole)

• Product Name: 2-Bromo-5-propyl-1,3,4-thiadiazole
• CAS No: 1343023-33-5
• MF: C₅H₇BrN₂S
• MW: 207.091478586197
• MDL: MFCD18345061
• CID: 4695636
• PubChem ID: 63384012
• Update Time: 2025-10-29

2-Bromo-5-propyl-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-propyl-1,3,4-thiadiazole
• 1,3,4-thiadiazole, 2-bromo-5-propyl-
• T4508
• 2-Bromo-5-propyl-1,3,4-thiadiazole

• MDL： MFCD18345061
• Inchi： 1S/C5H7BrN2S/c1-2-3-4-7-8-5(6)9-4/h2-3H2,1H3
• InChI Key： AUCBBLFWWWNEJG-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(CCC)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Topological Polar Surface Area: 54

Additional information on 2-Bromo-5-propyl-1,3,4-thiadiazole

Introduction to 2-Bromo-5-propyl-1,3,4-thiadiazole (CAS No. 1343023-33-5) and Its Emerging Applications in Chemical Biology

2-Bromo-5-propyl-1,3,4-thiadiazole (CAS No. 1343023-33-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound belongs to the thiadiazole class, which is known for its broad spectrum of biological activities. The presence of both bromine and propyl substituents in its molecular structure enhances its utility as a building block in synthetic chemistry and as a precursor for the development of novel bioactive molecules.

The thiadiazole core is a fused ring system consisting of sulfur, nitrogen, and carbon atoms, which imparts distinct electronic and steric properties to the molecule. These properties make 2-bromo-5-propyl-1,3,4-thiadiazole an attractive candidate for further functionalization and derivatization. In recent years, there has been a surge in research focused on thiadiazole derivatives due to their demonstrated efficacy in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications.

One of the most compelling aspects of 2-bromo-5-propyl-1,3,4-thiadiazole is its role as a key intermediate in the synthesis of more complex pharmacophores. The bromine atom at the 2-position provides a handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in drug discovery to construct biaryl or heteroaryl systems. Similarly, the propyl group at the 5-position can be modified through various chemical transformations, including oxidation, reduction, or coupling reactions, allowing for the creation of diverse molecular architectures.

Recent studies have highlighted the potential of 2-bromo-5-propyl-1,3,4-thiadiazole in the development of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have explored its derivatives as kinase inhibitors due to the ability of thiadiazole scaffolds to disrupt protein-protein interactions. The bromine substituent further facilitates this process by enabling selective modifications that enhance binding affinity and selectivity against target enzymes.

In addition to its applications in kinase inhibition, 2-bromo-5-propyl-1,3,4-thiadiazole has been investigated for its antimicrobial properties. Thiadiazole derivatives are known to exhibit activity against a range of microorganisms by interfering with essential metabolic pathways. The propyl group may contribute to improved solubility and bioavailability of these derivatives when incorporated into drug-like molecules. Furthermore, computational studies have suggested that modifications at the 2- and 5-positions can fine-tune the electronic properties of thiadiazole compounds, leading to enhanced potency against resistant strains.

The synthesis of 2-bromo-5-propyl-1,3,4-thiadiazole itself is an interesting challenge that has been addressed by several research groups. Common synthetic routes involve condensation reactions between appropriate precursors under controlled conditions. For example, one approach involves the reaction of 2-aminothiophenol with propyl halides followed by cyclization with sulfur-containing reagents. These methods highlight the versatility of thiadiazole chemistry and underscore its accessibility for medicinal chemists seeking novel scaffolds.

As interest in sustainable chemistry grows, researchers are also exploring green synthetic protocols for 2-bromo-5-propyl-1,3,4-thiadiazole. Solvent-free reactions and catalytic methods have been reported to improve yield and reduce waste without compromising purity. Such advancements align with broader efforts in the pharmaceutical industry to develop environmentally friendly processes that maintain or even enhance efficiency.

The future prospects for 2-bromo-5-propyl-1,3,4-thiadiazole are promising given its multifaceted utility. Ongoing research aims to expand its applications beyond traditional therapeutic areas into fields such as materials science and agrochemicals. The ability to modify its structure systematically allows chemists to tailor its properties for specific needs. For example, incorporating fluorine atoms at strategic positions could enhance metabolic stability or improve membrane permeability.

In conclusion,2-bromo-5-propyl-1,3,4-thiadiazole (CAS No.1343023-33-5) represents a valuable asset in modern chemical biology and drug discovery programs. Its unique structural features enable diverse functionalization strategies while maintaining biological relevance. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound is poised to play an increasingly important role in developing next-generation therapeutics.